Cas no 1889929-36-5 (2-methyl-2-(3-nitrophenyl)propanal)

• Product Name: 2-methyl-2-(3-nitrophenyl)propanal
• CAS No: 1889929-36-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6062174
• PubChem ID: 117047384
• Update Time: 2025-05-19

2-methyl-2-(3-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-nitrophenyl)propanal
• EN300-1826354
• 1889929-36-5

• Inchi： 1S/C10H11NO3/c1-10(2,7-12)8-4-3-5-9(6-8)11(13)14/h3-7H,1-2H3
• InChI Key： MZVJTVIIBUQYCZ-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-methyl-2-(3-nitrophenyl)propanal

Professional Introduction to 2-methyl-2-(3-nitrophenyl)propanal (CAS No. 1889929-36-5)

2-methyl-2-(3-nitrophenyl)propanal, a compound with the chemical identifier CAS No. 1889929-36-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This aldehyde derivative, characterized by its 2-methyl and 3-nitrophenyl substituents, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

The structure of 2-methyl-2-(3-nitrophenyl)propanal consists of a propanal backbone modified with a methyl group at the second carbon and a nitro-substituted phenyl ring at the third carbon. This unique arrangement imparts distinct chemical properties that make it valuable for various synthetic pathways. The presence of the nitro group enhances reactivity, making it a versatile intermediate in the synthesis of pharmaceuticals and specialty chemicals.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds. The nitro group in 2-methyl-2-(3-nitrophenyl)propanal can be reduced to an amine, which is a common transformation in drug development. This property has led to investigations into its potential as a precursor for bioactive molecules. For instance, researchers have examined its role in synthesizing novel compounds that exhibit anti-inflammatory and antimicrobial activities.

The synthesis of 2-methyl-2-(3-nitrophenyl)propanal typically involves the nitration of 3-nitrotoluene followed by selective alkylation. Advances in catalytic methods have improved the efficiency and yield of this process, making it more accessible for industrial applications. These advancements align with the broader trend in green chemistry, where sustainable synthetic routes are prioritized to minimize environmental impact.

One of the most compelling aspects of 2-methyl-2-(3-nitrophenyl)propanal is its utility as a chiral building block. The methyl group at the second carbon can be used to introduce stereocenters into larger molecules, which is crucial for developing enantiomerically pure drugs. Recent studies have demonstrated its application in constructing complex scaffolds for kinase inhibitors, which are essential in targeted cancer therapies. The ability to fine-tune the stereochemistry of these intermediates offers a significant advantage in drug design.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2-methyl-2-(3-nitrophenyl)propanal due to their potential therapeutic benefits. Researchers have synthesized various analogs and evaluated their biological activity using high-throughput screening techniques. Some notable findings include compounds that show promise as protease inhibitors and antioxidants. These discoveries highlight the compound's versatility and its potential to contribute to the development of new treatments for diverse diseases.

The role of computational chemistry has also been instrumental in understanding the behavior of 2-methyl-2-(3-nitrophenyl)propanal. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective drugs. These computational approaches complement experimental work, allowing researchers to predict properties such as binding affinity and metabolic stability before conducting costly laboratory trials.

In conclusion, 2-methyl-2-(3-nitrophenyl)propanal (CAS No. 1889929-36-5) is a multifaceted compound with significant implications in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel bioactive molecules. The growing body of research on this compound underscores its importance as a tool for innovation in drug discovery and chemical synthesis.